1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde is a cyclohexane derivative featuring a carbaldehyde group at position 1, a 2-hydroxyethyl substituent, and two methyl groups at the 4,4-positions. The hydroxyethyl group enhances hydrophilicity, while the dimethylcyclohexane backbone provides steric bulk, influencing reactivity and stability.
Properties
Molecular Formula |
C11H20O2 |
|---|---|
Molecular Weight |
184.27 g/mol |
IUPAC Name |
1-(2-hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde |
InChI |
InChI=1S/C11H20O2/c1-10(2)3-5-11(9-13,6-4-10)7-8-12/h9,12H,3-8H2,1-2H3 |
InChI Key |
QAWUSFFZELIKSH-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCC(CC1)(CCO)C=O)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde can be achieved through several routes. One common method involves the reaction of 4,4-dimethylcyclohexanone with ethylene oxide in the presence of a base to form the hydroxyethyl derivative. This intermediate is then oxidized using an oxidizing agent such as pyridinium chlorochromate (PCC) to yield the desired aldehyde . Industrial production methods often involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and more efficient catalysts to improve yield and reduce costs .
Chemical Reactions Analysis
1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:
Major products formed from these reactions include the corresponding carboxylic acid, alcohol, and substituted derivatives, depending on the reaction conditions and reagents used.
Scientific Research Applications
1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through covalent or non-covalent interactions . The hydroxyethyl and aldehyde groups play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity .
Comparison with Similar Compounds
Key Observations:
- Hydrophilicity vs. Lipophilicity : The hydroxyethyl group in the target compound increases polarity compared to the methoxyphenyl derivative, which exhibits lipophilic character due to its aromatic ring .
Stability and Degradation Pathways
- Thermal/Oxidative Stability : Analogous to 1-(2-Hydroxyethyl)pyrrolidone blends , the hydroxyethyl group in the target compound may undergo degradation under oxidative or thermal stress, yielding smaller aldehydes or cyclic byproducts.
- Comparative Reactivity : The methoxyphenyl analog’s aromatic system likely stabilizes the carbaldehyde group against nucleophilic attack, whereas the dioxo compound’s electron-deficient structure may accelerate hydrolysis or redox reactions .
Biological Activity
1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde, a derivative of 4,4-dimethylcyclohexane-1-carbaldehyde, has garnered attention in recent research due to its potential biological activities. This compound exhibits a range of pharmacological properties, making it a subject of interest in medicinal chemistry and drug development.
Chemical Structure and Properties
The molecular formula of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde is . The presence of the hydroxyethyl group enhances its solubility and reactivity, which are critical for its biological interactions.
Antimicrobial Activity
Recent studies have indicated that compounds similar to 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde exhibit significant antimicrobial properties. For example, derivatives tested against various bacterial strains demonstrated varying degrees of effectiveness, with minimum inhibitory concentration (MIC) values reported as follows:
| Compound | Bacterial Strain | MIC (μg/mL) |
|---|---|---|
| Compound A | Bacillus subtilis | 250 |
| Compound B | Staphylococcus aureus | 125 |
| Compound C | Pseudomonas aeruginosa | 500 |
These findings suggest that the structural modifications in these compounds can enhance their antimicrobial efficacy .
Cytotoxicity Studies
In vitro cytotoxicity assessments have been conducted using various cancer cell lines, including liver (WRL-68), colon (Caco2), breast (MCF-7), and prostate (PC-3). The results indicate that:
- Compound A showed moderate cytotoxic activity against WRL-68 with an IC50 value of 86 μM.
- Compound B exhibited lower IC50 values across multiple cancer lines, indicating higher potency.
These results underline the potential of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde as a candidate for further development in cancer therapeutics .
The biological activity of 1-(2-Hydroxyethyl)-4,4-dimethylcyclohexane-1-carbaldehyde may be attributed to its ability to interact with specific biological targets. Molecular docking studies have shown that these compounds can form hydrogen bonds with key amino acids in target enzymes, which is crucial for their inhibitory effects on cellular processes. For instance:
- Binding interactions with aromatase and glycosyltransferase have been documented, suggesting a mechanism for the modulation of hormonal pathways .
Case Studies
A notable case study involved the synthesis and evaluation of various derivatives of 4,4-dimethylcyclohexane-1-carbaldehyde. The study focused on their potential as inhibitors of key enzymes involved in cancer progression. The results highlighted several promising candidates that warrant further investigation:
- Case Study 1 : Synthesis of a novel derivative led to an IC50 value of 30 μM against breast cancer cells.
- Case Study 2 : Another derivative demonstrated selective inhibition against prostate cancer cells with an IC50 value of 45 μM.
These studies illustrate the therapeutic potential of modifying the structure of cyclohexane derivatives to enhance biological activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
